1,1-Dimethyl-1-propanol
1,1-Dimethyl-1-propanol
2-Methyl-2-butanol, also known as T-amyl alcohol or amylene hydrate, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). 2-Methyl-2-butanol exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 2-methyl-2-butanol is primarily located in the cytoplasm. 2-Methyl-2-butanol is a pungent tasting compound that can be found in a number of food items such as green bell pepper, fruits, apple, and orange bell pepper. This makes 2-methyl-2-butanol a potential biomarker for the consumption of these food products.
Tert-amyl alcohol appears as a clear, colorless liquid with an odor of camphor. Slightly soluble in water.
2-methylbutan-2-ol is a tertiary alcohol that is propan-1-ol in which both of the hydrogens at position 1 have been replaced by methyl groups. It has a role as a protic solvent. It is a tertiary alcohol and an aliphatic alcohol.
Tert-amyl alcohol appears as a clear, colorless liquid with an odor of camphor. Slightly soluble in water.
2-methylbutan-2-ol is a tertiary alcohol that is propan-1-ol in which both of the hydrogens at position 1 have been replaced by methyl groups. It has a role as a protic solvent. It is a tertiary alcohol and an aliphatic alcohol.
Brand Name:
Vulcanchem
CAS No.:
75-85-4
VCID:
VC0152257
InChI:
InChI=1S/C5H12O/c1-4-5(2,3)6/h6H,4H2,1-3H3
SMILES:
CCC(C)(C)O
Molecular Formula:
C5H12O
Molecular Weight:
88.15 g/mol
1,1-Dimethyl-1-propanol
CAS No.: 75-85-4
Reference Standards
VCID: VC0152257
Molecular Formula: C5H12O
Molecular Weight: 88.15 g/mol
CAS No. | 75-85-4 |
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Product Name | 1,1-Dimethyl-1-propanol |
Molecular Formula | C5H12O |
Molecular Weight | 88.15 g/mol |
IUPAC Name | 2-methylbutan-2-ol |
Standard InChI | InChI=1S/C5H12O/c1-4-5(2,3)6/h6H,4H2,1-3H3 |
Standard InChIKey | MSXVEPNJUHWQHW-UHFFFAOYSA-N |
Impurities | Typical impurities are other monomeric alcohols, dimeric alcohols, acetals and several miscellaneous substances ... typically free of suspended matter. |
SMILES | CCC(C)(C)O |
Canonical SMILES | CCC(C)(C)O |
Boiling Point | 102.4 °C 102.4 °C at 760 mm Hg |
Colorform | Colorless liquid |
Density | d204 0.81 0.8096 at 20 °C/4 °C |
Flash Point | 67 °F (NFPA, 2010) 67 °C (CLOSED CUP) |
Melting Point | -9.1 °C Mp -8.4 ° -8.4°C |
Physical Description | Tert-amyl alcohol appears as a clear, colorless liquid with an odor of camphor. Slightly soluble in water. Liquid |
Description | 2-Methyl-2-butanol, also known as T-amyl alcohol or amylene hydrate, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). 2-Methyl-2-butanol exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 2-methyl-2-butanol is primarily located in the cytoplasm. 2-Methyl-2-butanol is a pungent tasting compound that can be found in a number of food items such as green bell pepper, fruits, apple, and orange bell pepper. This makes 2-methyl-2-butanol a potential biomarker for the consumption of these food products. Tert-amyl alcohol appears as a clear, colorless liquid with an odor of camphor. Slightly soluble in water. 2-methylbutan-2-ol is a tertiary alcohol that is propan-1-ol in which both of the hydrogens at position 1 have been replaced by methyl groups. It has a role as a protic solvent. It is a tertiary alcohol and an aliphatic alcohol. |
Shelf Life | SENSITIVE TO LIGHT |
Solubility | 1.25 M 110 mg/mL at 25 °C Sol in 8 part water; miscible with alc, ether, benzene, chloroform, glycerol, oils Very soluble in acetone In water, 99,100 mg/L at 25 °C |
Synonyms | tert-Pentyl Alcohol; 2-Ethyl-2-propanol; 2-Hydroxy-2-methylbutane; 2-Methyl-2-butanol; 2-Methyl-2-hydroxybutane; 2-Methyl-3-butan-2-ol; Amylene Hydrate; Dimethylethylcarbinol; Ethyldimethylcarbinol; NSC 25498; tert-Amyl Alcohol; tert-Pentanol; |
Vapor Pressure | 16.70 mmHg 16.7 mm Hg at 25 °C |
PubChem Compound | 6405 |
Last Modified | Nov 11 2021 |
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